Cas no 3131-66-6 (9,12-Octadecadienoic-1-14Cacid, (9Z,12Z)- (9CI))

9,12-Octadecadienoic-1-14Cacid, (9Z,12Z)- (9CI) structure
3131-66-6 structure
Product Name:9,12-Octadecadienoic-1-14Cacid, (9Z,12Z)- (9CI)
CAS No:3131-66-6
MF:C18H32O2
MW:282.438027381897
CID:314253
PubChem ID:6441287
Update Time:2025-04-19

9,12-Octadecadienoic-1-14Cacid, (9Z,12Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 9,12-Octadecadienoic-1-14Cacid, (9Z,12Z)- (9CI)
    • (1-14C)Linoleic acid
    • [1-(14)C]-linoleic acid
    • [1-14C]linoleic acid
    • [1-14C]octadeca-9c,12c-dienoic acid
    • < 1-(14)C> linoleic acid
    • 9,12-Octadecadienoic-1-14C acid, (Z,Z)-
    • AC1O5V15
    • all-cis-(1-14C)-Linolsaeure
    • Linolsaeure
    • Linolsaeure-1-14C
    • SCHEMBL9423112
    • Linoleic acid-1-14C
    • 3131-66-6
    • Inchi: 1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h6-7,9-10H,2-5,8,11-17H2,1H3,(H,19,20)/b7-6-,10-9-/i18+2
    • InChI Key: OYHQOLUKZRVURQ-SLFAJGNUSA-N
    • SMILES: O[14C](CCCCCCC/C=C\C/C=C\CCCCC)=O

Computed Properties

  • Exact Mass: 282.243472
  • Monoisotopic Mass: 282.243472
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 14
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Density: 0.911
  • Flash Point: 14 °C
  • Refractive Index: 1.478
  • PSA: 37.30000
  • LogP: 5.88450

9,12-Octadecadienoic-1-14Cacid, (9Z,12Z)- (9CI) Security Information

  • Hazardous Material transportation number:UN 2910 7
  • WGK Germany:1
  • Hazard Category Code: 11-36/37/38
  • Safety Instruction: 16-26-36
  • Hazardous Material Identification: F
  • Risk Phrases:11-36/37/38
  • Storage Condition:−20°C
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